6-Chloro-8-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
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Description
Scientific Research Applications
Tetrahydroisoquinolines in Therapeutics
Tetrahydroisoquinolines, including compounds like 6-Chloro-8-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, are recognized for their significant therapeutic potential. Initially associated with neurotoxicity, these compounds have been reevaluated for their beneficial effects, notably in neuroprotection against Parkinsonism. Their inclusion in anticancer antibiotics highlights a milestone in drug discovery, with specific derivatives achieving US FDA approval for treating soft tissue sarcomas. The extensive synthesis and successful application in cancer and CNS disorder drug discovery underscore their versatile therapeutic value (Singh & Shah, 2017).
Fischer Synthesis and Indole Derivatives
The Fischer synthesis process, utilizing 2,6-disubstituted arylhydrazones from compounds like this compound, demonstrates the compound's versatility in chemical transformations. Experimental studies have revealed complex transformations leading to indole derivatives, indicating potential in developing novel chemical entities for various therapeutic and chemical applications (Fusco & Sannicolo, 1978).
Isothiazolinone Derivatives and Antimicrobial Properties
Isothiazolinones, similar in structural motif to this compound, have demonstrated significant antimicrobial properties. Their effectiveness as preservatives in cosmetics and potential for contact dermatitis highlight the need for understanding the balance between therapeutic efficacy and safety (de Groot & Weyland, 1988).
8-Hydroxyquinolines: A Comparative Scaffold
The properties of 8-hydroxyquinolines, closely related to tetrahydroquinazoline derivatives, underscore the potential of such compounds in medicinal chemistry. Their significant biological activities, ranging from anticancer to antimicrobial effects, suggest a promising avenue for developing broad-spectrum drug molecules. The exploration of synthetic modifications to enhance potency and applicability further emphasizes the compound's potential (Gupta, Luxami, & Paul, 2021).
Enzymatic Remediation and Organic Pollutants
The role of enzymes in the degradation of organic pollutants, with the aid of redox mediators, has been explored in wastewater treatment. Compounds like this compound could potentially serve as substrates or mediators in such enzymatic processes, highlighting their environmental remediation applications (Husain & Husain, 2007).
properties
IUPAC Name |
6-chloro-8-methyl-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2/c1-4-2-5(10)3-6-7(4)11-9(14)12-8(6)13/h2-3H,1H3,(H2,11,12,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJSJPERDKZUPDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1NC(=O)NC2=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.